Cas no 554425-45-5 (3-Quinolineaceticacid,2,4-dimethyl-(9CI))

• Product Name: 3-Quinolineaceticacid,2,4-dimethyl-(9CI)
• CAS No: 554425-45-5
• MF: C₁₃H₁₃NO₂
• MW: 215.247823476791
• CID: 943941
• PubChem ID: 2439981
• Update Time: 2025-04-19

3-Quinolineaceticacid,2,4-dimethyl-(9CI) Chemical and Physical Properties

Names and Identifiers

• 3-Quinolineaceticacid,2,4-dimethyl-(9CI)
• 2-(2,4-dimethylquinolin-3-yl)acetic acid
• 2,4-dimethyl-3-Quinolineacetic acid
• DTXSID80368675
• AB01332156-02
• NCGC00340745-01
• DB-071996
• AKOS000263220
• 2-(2,4-dimethyl-quinolin-3-yl) acetic acid
• HMS1409P17
• 554425-45-5
• Enamine_005627

• Inchi： 1S/C13H13NO2/c1-8-10-5-3-4-6-12(10)14-9(2)11(8)7-13(15)16/h3-6H,7H2,1-2H3,(H,15,16)
• InChI Key： JYHMSZNYJTYETN-UHFFFAOYSA-N
• SMILES： OC(CC1C(C)=NC2C=CC=CC=2C=1C)=O

Computed Properties

• Exact Mass: 215.094628657g/mol
• Monoisotopic Mass: 215.094628657g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 267
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 50.2Ų